![molecular formula C7H14N4 B1519769 1-(1-Propyl-1H-1,2,4-triazol-5-YL)ethanamine CAS No. 1060817-05-1](/img/structure/B1519769.png)
1-(1-Propyl-1H-1,2,4-triazol-5-YL)ethanamine
Overview
Description
“1-(1-Propyl-1H-1,2,4-triazol-5-YL)ethanamine” is a chemical compound with the CAS Number: 1060817-05-1. It has a molecular weight of 154.21 . The compound is in liquid form at room temperature .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a 1,2,4-triazole ring attached to an ethanamine group . The InChI code for this compound is 1S/C7H14N4/c1-3-4-11-7(6(2)8)9-5-10-11/h5-6H,3-4,8H2,1-2H3 .Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 154.21 .Scientific Research Applications
Synthesis and Chemical Properties
1,2,4-triazole derivatives have been synthesized and characterized, revealing their potential in the development of new chemical entities. For instance, Bekircan and Bektaş (2006) prepared a series of new bis-1,2,4-triazole derivatives, demonstrating their methodological advancements in triazole chemistry Bekircan & Bektaş, 2006. This foundational work underscores the versatility of 1,2,4-triazoles as scaffolds for further chemical modifications.
Catalytic Applications
Triazole compounds have been explored for their catalytic properties. Saleem et al. (2013) investigated half-sandwich Ruthenium(II) complexes of 1,2,3-triazole-based ligands, revealing their potential in catalytic oxidation and transfer hydrogenation reactions Saleem et al., 2013. These findings point towards the application of triazole derivatives in facilitating various chemical transformations, highlighting their utility in synthetic and industrial chemistry.
Antimicrobial and Antifungal Activities
The antimicrobial and antifungal potentials of triazole derivatives have been a significant area of research. For example, Pejchal, Pejchalová, and Růžičková (2015) synthesized novel 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl amides, exhibiting promising antibacterial and antifungal activities Pejchal, Pejchalová, & Růžičková, 2015. These findings suggest that 1,2,4-triazole derivatives can be potent agents in combating microbial resistance, offering new avenues for antibiotic and antifungal drug development.
Antidepressant Activity
In the pharmaceutical domain, the antidepressant activity of triazole derivatives has also been explored. Radhika, Venkatesham, and Sarangapani (2011) reported the synthesis and antidepressant efficacy of di-substituted-5-aryl-1,2,4-triazoles, providing insights into their therapeutic potential Radhika, Venkatesham, & Sarangapani, 2011. This research underscores the significance of triazole derivatives in medicinal chemistry, particularly in designing new antidepressant drugs.
Properties
IUPAC Name |
1-(2-propyl-1,2,4-triazol-3-yl)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N4/c1-3-4-11-7(6(2)8)9-5-10-11/h5-6H,3-4,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRGLFDPIPHFWRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=NC=N1)C(C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10670516 | |
Record name | 1-(1-Propyl-1H-1,2,4-triazol-5-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10670516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1060817-05-1 | |
Record name | 1-(1-Propyl-1H-1,2,4-triazol-5-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10670516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.